Cas no 1269291-10-2 (4-Bromo-1-tert-butyl-5-phenyl-1H-pyrazole)

• Product Name: 4-Bromo-1-tert-butyl-5-phenyl-1H-pyrazole
• CAS No: 1269291-10-2
• MF: C₁₃H₁₅BrN₂
• MW: 279.175602197647
• MDL: MFCD19704856
• CID: 822772
• PubChem ID: 53302133
• Update Time: 2025-04-19

4-Bromo-1-tert-butyl-5-phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-(tert-butyl)-5-phenyl-1H-pyrazole
• 4-bromo-1-tert-butyl-5-phenyl-1H-pyrazole
• 4-bromo-1-tert-butyl-5-phenylpyrazole
• AK139509
• 4-Bromo-1-t-butyl-5-phenyl-1H-pyrazole
• AX8221554
• 1H-Pyrazole, 4-bromo-1-(1,1-dimethylethyl)-5-phenyl-
• AKOS015902029
• 1269291-10-2
• F17268
• CS-0060889
• MFCD19704856
• DS-6692
• DB-316261
• DTXSID10693321
• 4-Bromo-1-tert-butyl-5-phenyl-1H-pyrazole

• MDL： MFCD19704856
• Inchi： 1S/C13H15BrN2/c1-13(2,3)16-12(11(14)9-15-16)10-7-5-4-6-8-10/h4-9H,1-3H3
• InChI Key： XJPZALIOQKEUGQ-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1C1C=CC=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 278.04186g/mol
• Monoisotopic Mass: 278.04186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8
• XLogP3: 3.5

Experimental Properties

• Boiling Point: 344.1±22.0°C at 760 mmHg

4-Bromo-1-tert-butyl-5-phenyl-1H-pyrazole Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles